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Compound of Interest

Compound Name: Cimiracemoside C

Cat. No.: B190804

For Researchers, Scientists, and Drug Development Professionals

Purpose

This document provides standardized procedures for the safe handling, storage, and use of
Cimiracemoside C in a laboratory setting. These guidelines are intended to minimize risks to
personnel and maintain the integrity of the compound for research and development purposes.

Scope

These procedures apply to all laboratory personnel who handle, store, or conduct experiments
with Cimiracemoside C.

Physical and Chemical Properties

Cimiracemoside C is a triterpenoid saponin derived from plants of the Cimicifuga (Actaea)
species. Its properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b190804?utm_src=pdf-interest
https://www.benchchem.com/product/b190804?utm_src=pdf-body
https://www.benchchem.com/product/b190804?utm_src=pdf-body
https://www.benchchem.com/product/b190804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Formula C35H5609 [1]
Molecular Weight 620.8 g/mol [1]

CAS Number 256925-92-5 [1]
Appearance White powder

Soluble in Methanol and

Solubility DMSO. Sparingly soluble in
water.
Purity >98% (typical)

Safety Precautions and Handling

While specific toxicity data for Cimiracemoside C is not readily available, it should be handled
with the standard precautions for a chemical of unknown toxicity.

4.1 Personal Protective Equipment (PPE)

o Gloves: Wear nitrile or latex gloves at all times when handling the compound.
o Eye Protection: Safety glasses or goggles are mandatory.

e Lab Coat: A full-length lab coat should be worn.

» Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-
approved respirator is recommended.

4.2 General Handling

» Handle Cimiracemoside C in a well-ventilated area, preferably within a chemical fume
hood.

e Avoid inhalation of dust or powder.

¢ Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
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» Do not eat, drink, or smoke in areas where the compound is handled.
e Wash hands thoroughly after handling.
4.3 Spill and Waste Disposal

o Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o Waste Disposal: Dispose of waste materials in accordance with local, state, and federal
regulations.

Storage

Proper storage is crucial to maintain the stability and integrity of Cimiracemoside C.

Condition Recommendation

Short-term (weeks): -20°CLong-term (months):

Temperature
-80°C
Store in a tightly sealed container, desiccated to
Atmosphere )
protect from moisture.
Light Protect from direct light.
) _ For solutions, aliquot into single-use volumes to
Aliquoting

avoid repeated freeze-thaw cycles.

Experimental Protocols

Cimiracemoside C is known to be an activator of AMP-activated protein kinase (AMPK), a key
regulator of cellular energy homeostasis.

Preparation of Stock Solutions

6.1.1 Materials

o Cimiracemoside C powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

6.1.2 Protocol

Allow the Cimiracemoside C vial to equilibrate to room temperature before opening.

Under sterile conditions (e.g., in a biological safety cabinet), weigh the desired amount of
Cimiracemoside C powder.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

Vortex or sonicate gently until the powder is completely dissolved.

Aliquot the stock solution into single-use sterile tubes.

Store the aliquots at -20°C or -80°C.

In Vitro AMPK Activation Assay

This protocol outlines a general procedure to assess the activation of AMPK in a cell-based
assay.

6.2.1 Materials

o Cell line of interest (e.g., HepG2, C2C12)
e Cell culture medium and supplements

» Cimiracemoside C stock solution

o Positive control (e.g., AICAR)

e Lysis buffer

e Protein assay kit (e.g., BCA)
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¢ Antibodies for Western blotting (anti-p-AMPK, anti-AMPK)

o SDS-PAGE gels and blotting equipment

6.2.2 Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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